Cas no 72903-70-9 (Crocandine; Stereoisomer)

• Product name: Crocandine; Stereoisomer
• CAS No: 72903-70-9
• MF: C₁₆H₂₅NO₅
• MW: 311.373405218124
• CID: 577661

Crocandine; Stereoisomer Chemical and Physical Properties

Names and Identifiers

• 2H-[1,6]Dioxacycloundecino[2,3,4-gh]pyrrolizine-2,6(3H)-dione,decahydro-4-hydroxy-3,4,5-trimethyl-, (8aR,13aR,13bR)- (9CI)
• Isocrocandine
• 20-Norcrotalanan-11,15-dione,1,2,14,19-tetrahydro-13-hydroxy-, (1b,12x,13x)-
• 2H-[1,6]Dioxacycloundecino[2,3,4-gh]pyrrolizine-2,6(3H)-dione,decahydro-4-hydroxy-3,4,5-trimethyl-, (8aR,13aR,13bR)-[partial]-
• CID 134715000
• Crocandine; Stereoisomer

• Inchi： 1S/C16H25NO5/c1-9-14(18)21-8-11-4-6-17-7-5-12(13(11)17)22-15(19)10(2)16(9,3)20/h9-13,20H,4-8H2,1-3H3/t9-,10+,11+,12-,13-,16+/m1/s1
• InChI Key： HUXORIJETCKEAL-LBHFADQZSA-N
• SMILES： O1C([C@H](C)[C@](C)([C@H](C)C(=O)OC[C@@H]2CCN3CC[C@@H]1[C@H]32)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 481
• Topological Polar Surface Area: 76.1

Experimental Properties

• Color/Form: Powder
• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 525.8±50.0 °C(Predicted)
• pka: 13.56±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolizidines Pyrrolizidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolizidines